Cas no 1806864-00-5 (Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate
• CAS No: 1806864-00-5
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892551
• Update Time: 2025-10-19

Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-7(15)3-6-5(12)2-4(8(10)11)9(13-6)14(16)17/h2,8H,3H2,1H3
• InChI Key： ZUTIMUSJVVXZSV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate (CAS: 1806864-00-5)

The compound Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate (CAS: 1806864-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethyl group, an iodine substituent, and a nitro group on a pyridine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a versatile building block in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that the iodine and nitro functional groups can be selectively modified to introduce a variety of pharmacophores, enabling the creation of libraries of bioactive molecules. This approach has been particularly valuable in the discovery of new kinase inhibitors and antimicrobial agents, where the pyridine core serves as a critical scaffold.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the efficient synthesis of Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate using a palladium-catalyzed cross-coupling reaction. The study highlighted the compound's stability under various reaction conditions and its compatibility with a range of nucleophiles, making it an attractive candidate for further derivatization. The authors also explored its potential as a precursor for the development of fluorinated analogs, which are increasingly sought after in drug design due to their enhanced metabolic stability and bioavailability.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, investigated the biological activity of derivatives synthesized from Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate. The researchers found that certain analogs exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds act by targeting specific signaling pathways involved in cell proliferation and survival. These findings underscore the potential of this compound as a starting point for the development of new anticancer agents.

Beyond its applications in oncology, Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate has also been explored for its antimicrobial properties. A recent study in European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

In conclusion, the recent research on Methyl 3-(difluoromethyl)-5-iodo-2-nitropyridine-6-acetate (CAS: 1806864-00-5) highlights its versatility and potential as a key intermediate in drug discovery. Its unique structural features enable the synthesis of diverse bioactive molecules, and its promising biological activities warrant further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.